![molecular formula C14H12N2O B8692800 5-Methoxy-1-phenyl-1H-pyrrolo[2,3-c]pyridine](/img/structure/B8692800.png)
5-Methoxy-1-phenyl-1H-pyrrolo[2,3-c]pyridine
Cat. No. B8692800
M. Wt: 224.26 g/mol
InChI Key: OJWWQLIKMBVWLO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[C:12](=[O:13])([O-:14])[O-:15].[CH-:32]([C:33](=[O:34])[CH3:35])[C:36](=[O:37])[CH3:38].[CH3:1][O:2][c:3]1[cH:4][c:5]2[c:6]([cH:7][n:8]1)[nH:9][cH:10][cH:11]2.[CH3:27][S:28]([CH3:29])=[O:30].[Cl-:25].[Cu+2:31].[I:18][c:19]1[cH:20][cH:21][cH:22][cH:23][cH:24]1.[K+:16].[K+:17].[NH4+:26]>>[CH3:1][O:2][c:3]1[cH:4][c:5]2[c:6]([cH:7][n:8]1)[n:9](-[c:19]1[cH:20][cH:21][cH:22][cH:23][cH:24]1)[cH:10][cH:11]2
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C([O-])[O-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)[CH-]C(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1cc2cc[nH]c2cn1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CS(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Cl-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Cu+2]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Ic1ccccc1
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[NH4+]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COc1cc2ccn(-c3ccccc3)c2cn1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
